Cas no 14276-10-9 (1,1,2,2-Cyclobutanetetramethanol)

1,1,2,2-Cyclobutanetetramethanol structure
14276-10-9 structure
Product Name:1,1,2,2-Cyclobutanetetramethanol
CAS No:14276-10-9
MF:C8H16O4
MW:176.210243225098
CID:202410
PubChem ID:288245
Update Time:2025-04-19

1,1,2,2-Cyclobutanetetramethanol Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclobutanetetramethanol
    • [1,2,2-tris(hydroxymethyl)cyclobutyl]methanol
    • 1,2,2-Cyclobutanetetramethanol
    • AC1L695D
    • AC1Q7BVD
    • AR-1B3921
    • CTK0I0827
    • KST-1B0483
    • NSC628979
    • SureCN6672792
    • DTXSID50302142
    • SCHEMBL6672792
    • NSC-628979
    • NSC-148989
    • 14276-10-9
    • NSC148989
    • Inchi: 1S/C8H16O4/c9-3-7(4-10)1-2-8(7,5-11)6-12/h9-12H,1-6H2
    • InChI Key: OYZCFPNTSFYPIA-UHFFFAOYSA-N
    • SMILES: OCC1(CO)CCC1(CO)CO

Computed Properties

  • Exact Mass: 176.10488
  • Monoisotopic Mass: 176.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
  • LogP: -1.27780
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